Cas no 243462-40-0 (N-(2-Methylbenzyl)prop-2-en-1-amine)

• Product Name: N-(2-Methylbenzyl)prop-2-en-1-amine
• CAS No: 243462-40-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 1086706
• PubChem ID: 4719569
• Update Time: 2025-10-29

N-(2-Methylbenzyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylbenzyl)prop-2-en-1-amine
• N-(2-methylbenzyl)-2-propen-1-amine(SALTDATA: HCl)
• N-[(2-methylphenyl)methyl]prop-2-en-1-amine
• AC1NG6Z4
• AG-E-72217
• CTK4F3452
• MolPort-000-861-956
• STK513278
• MFCD07407751
• [(2-methylphenyl)methyl](prop-2-en-1-yl)amine
• 243462-40-0
• DB-198814
• DTXSID10405946
• SCHEMBL25491548
• N-(2-METHYLBENZYL)-2-PROPEN-1-AMINE
• AKOS000224476

• MDL： MFCD07407751
• Inchi： 1S/C11H15N/c1-3-8-12-9-11-7-5-4-6-10(11)2/h3-7,12H,1,8-9H2,2H3
• InChI Key： RRLCEGMVQMHCDV-UHFFFAOYSA-N
• SMILES： N(CC=C)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.66150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Methylbenzyl)prop-2-en-1-amine

N-(2-Methylbenzyl)prop-2-en-1-amine (CAS No. 243462-40-0): A Comprehensive Overview

N-(2-Methylbenzyl)prop-2-en-1-amine (CAS No. 243462-40-0) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and synthetic chemistry. This amine derivative, characterized by its unique 2-methylbenzyl and prop-2-en-1-amine functional groups, offers a wide range of possibilities for researchers and industries alike. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing compound.

The molecular structure of N-(2-Methylbenzyl)prop-2-en-1-amine combines aromatic and aliphatic components, making it particularly interesting for drug discovery and material development. Its CAS number 243462-40-0 serves as a unique identifier in chemical databases, ensuring accurate referencing across scientific literature. Recent searches in academic and industrial databases reveal growing interest in this compound, particularly in the context of bioactive molecule synthesis and polymer modification.

One of the most frequently asked questions about N-(2-Methylbenzyl)prop-2-en-1-amine concerns its synthesis pathway. The compound is typically prepared through reductive amination reactions between 2-methylbenzaldehyde and allylamine, followed by purification processes. Researchers are particularly interested in optimizing these synthetic routes to improve yield and purity, as evidenced by numerous recent publications in synthetic chemistry journals.

In pharmaceutical applications, N-(2-Methylbenzyl)prop-2-en-1-amine serves as a valuable building block for the development of novel drug candidates. Its structure allows for easy modification, making it attractive for creating libraries of potential bioactive molecules. Current trends in drug discovery emphasize the importance of such versatile intermediates, especially in the development of central nervous system targeting compounds and anti-inflammatory agents.

The material science field has also shown considerable interest in CAS 243462-40-0, particularly for its potential in polymer chemistry. The allyl group present in the molecule enables various polymerization reactions, making it useful for creating specialized coatings, adhesives, and functional materials. Recent advancements in smart materials and self-healing polymers have further increased demand for such chemical building blocks.

Market analysis indicates steady growth in the demand for N-(2-Methylbenzyl)prop-2-en-1-amine, driven by expanding research activities in both academic and industrial settings. Suppliers have reported increased inquiries about this compound, particularly from pharmaceutical companies and advanced material developers. The global market for such specialty amines is projected to grow significantly in the coming years, reflecting broader trends in custom synthesis and fine chemicals.

Quality control and characterization of N-(2-Methylbenzyl)prop-2-en-1-amine are critical aspects for researchers working with this compound. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structure. Recent advancements in analytical technologies have made it easier to characterize such compounds with higher precision, addressing a common concern among researchers about compound verification.

Storage and handling of CAS 243462-40-0 require standard precautions for amine compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain stability. These handling considerations are frequently searched topics by laboratory personnel working with this material for the first time.

The future outlook for N-(2-Methylbenzyl)prop-2-en-1-amine appears promising, with potential applications emerging in areas such as catalysis and green chemistry. Researchers are exploring its use as a ligand in transition metal catalysis and as a component in environmentally friendly synthetic routes. These developments align with current industry priorities of sustainable chemistry and atom-efficient synthesis.

For researchers considering working with N-(2-Methylbenzyl)prop-2-en-1-amine, it's worth noting that several suppliers now offer custom synthesis services and bulk quantities of this compound. The availability from multiple sources has improved in recent years, addressing previous concerns about supply chain reliability for this specialty chemical.

In conclusion, N-(2-Methylbenzyl)prop-2-en-1-amine (CAS No. 243462-40-0) represents an important compound in modern chemical research and development. Its unique structural features and versatile reactivity make it valuable across multiple disciplines, from drug discovery to advanced materials. As research continues to uncover new applications for this molecule, its significance in the chemical enterprise is likely to grow even further.